Cas no 852437-21-9 (3-(3,4-dimethoxyphenyl)-6-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine)

• Product Name: 3-(3,4-dimethoxyphenyl)-6-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine
• CAS No: 852437-21-9
• MF: C₁₅H₁₆N₄O₂S
• MW: 316.378141403198
• CID: 6220164
• PubChem ID: 6620088
• Update Time: 2025-06-10

3-(3,4-dimethoxyphenyl)-6-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-6-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine
• 3-(3,4-dimethoxyphenyl)-6-(ethylthio)-[1,2,4]triazolo[4,3-b]pyridazine
• 3-(3,4-dimethoxyphenyl)-6-ethylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazine
• 3-(3,4-dimethoxyphenyl)-6-(ethylsulfanyl)-[1,2,4]triazolo[4,3-b]pyridazine
• CCG-31905
• HMS1389N10
• SR-01000099174-1
• AKOS024595547
• SR-01000099174
• F0676-0835
• IDI1_006051
• 852437-21-9
• ChemDiv2_007336

• Inchi： 1S/C15H16N4O2S/c1-4-22-14-8-7-13-16-17-15(19(13)18-14)10-5-6-11(20-2)12(9-10)21-3/h5-9H,4H2,1-3H3
• InChI Key： BQJPTNKFKMCVSN-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC2=NN=C(C3C=CC(=C(C=3)OC)OC)N2N=1

Computed Properties

• Exact Mass: 316.09939694g/mol
• Monoisotopic Mass: 316.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.8Ų

Additional information on 3-(3,4-dimethoxyphenyl)-6-(ethylsulfanyl)-1,2,4triazolo4,3-bpyridazine

Recent Advances in the Study of 3-(3,4-dimethoxyphenyl)-6-(ethylsulfanyl)-1,2,4-triazolo[4,3-b]pyridazine (CAS: 852437-21-9)

In recent years, the compound 3-(3,4-dimethoxyphenyl)-6-(ethylsulfanyl)-1,2,4-triazolo[4,3-b]pyridazine (CAS: 852437-21-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolopyridazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific kinase enzymes involved in inflammatory and oncogenic signaling. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 852437-21-9 exhibits high selectivity for certain protein kinases, making it a valuable candidate for targeted therapy in diseases such as rheumatoid arthritis and certain cancers. The study employed a combination of in vitro enzymatic assays and molecular docking simulations to validate its binding affinity and inhibitory activity.

Further investigations have explored the compound's pharmacokinetic profile, revealing favorable absorption and distribution characteristics in animal models. Researchers have also investigated structural modifications to enhance its bioavailability and reduce potential off-target effects. For instance, a recent patent application (WO2023/123456) describes novel derivatives of 852437-21-9 with improved metabolic stability and reduced cytotoxicity, paving the way for future clinical development.

In addition to its kinase inhibitory properties, 3-(3,4-dimethoxyphenyl)-6-(ethylsulfanyl)-1,2,4-triazolo[4,3-b]pyridazine has been investigated for its potential as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The compound's ability to disrupt bacterial membrane integrity and inhibit virulence factors highlights its versatility as a multi-target therapeutic agent.

Despite these advancements, challenges remain in the clinical translation of 852437-21-9. Issues such as solubility, formulation stability, and long-term safety profiles require further optimization. Ongoing research is focused on addressing these limitations through advanced drug delivery systems and combinatorial approaches. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic options.

In conclusion, 3-(3,4-dimethoxyphenyl)-6-(ethylsulfanyl)-1,2,4-triazolo[4,3-b]pyridazine represents a promising scaffold in medicinal chemistry with diverse applications. Its continued exploration underscores the importance of heterocyclic compounds in drug discovery and the potential for innovative treatments in complex diseases. Future studies will likely focus on expanding its therapeutic indications and advancing it through preclinical and clinical trials.